Cas no 132564-22-8 (tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate)

• Product Name: tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate
• CAS No: 132564-22-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD24472181
• CID: 5058662
• PubChem ID: 14824399
• Update Time: 2026-02-28

tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate
• 1-Boc-6-oxo-1-azaspiro[4.4]nonane
• t-Butyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate
• tert-butyl 9-oxo-1-azaspiro[4.4]nonane-1-carboxylate
• DB-374081
• 132564-22-8
• MFCD24472181
• CS-0172842
• P17955
• BS-43615
• 1,1-Dimethylethyl 6-oxo-1-azaspiro[4.4]nonane-1-carboxylate
• tert-Butyl6-oxo-1-azaspiro[4.4]nonane-1-carboxylate
• SCHEMBL26378535
• SB41005

• MDL： MFCD24472181
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-9-5-8-13(14)7-4-6-10(13)15/h4-9H2,1-3H3
• InChI Key： BHTLCXQCKBZQTH-UHFFFAOYSA-N
• SMILES： O=C1CCCC21CCCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6